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Compound of Interest

Compound Name: 3-Bromo-5-methylbenzoic acid

Cat. No.: B058166 Get Quote

This technical guide provides a comprehensive overview of 3-Bromo-5-methylbenzoic acid, a

valuable building block in organic synthesis, particularly in the development of pharmaceuticals

and agrochemicals. This document outlines its chemical identity, physical and chemical

properties, a detailed synthesis protocol, and its molecular structure, tailored for researchers,

scientists, and professionals in drug development.

IUPAC Name and Chemical Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3-
bromo-5-methylbenzoic acid[1]. Its chemical structure is characterized by a benzene ring

substituted with a bromine atom, a methyl group, and a carboxylic acid group at positions 3, 5,

and 1, respectively.

The molecular formula for 3-Bromo-5-methylbenzoic acid is C₈H₇BrO₂[2][3]. Other key

identifiers include its CAS Number, 58530-13-5, and its canonical SMILES representation,

CC1=CC(=CC(=C1)Br)C(=O)O[1][3].

Physicochemical Properties
A summary of the key quantitative data for 3-Bromo-5-methylbenzoic acid is presented in the

table below, offering a comparative overview of its physical and chemical characteristics.
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Property Value Source(s)

Molecular Weight 215.04 g/mol [1][3]

Melting Point 178-179.5 °C [2]

Density
1.599 ± 0.06 g/cm³ (at 20 °C

and 760 Torr)
[2]

Molecular Formula C₈H₇BrO₂ [2][3]

CAS Number 58530-13-5 [1][3]

Experimental Protocol: Synthesis of 3-Bromo-5-
methylbenzoic Acid
The following protocol details a common method for the synthesis of 3-Bromo-5-
methylbenzoic acid from 1-bromo-3,5-dimethylbenzene[4][5].

Materials:

1-bromo-3,5-dimethylbenzene (15 g, 81 mmol)

Pyridine (133 mL)

Water (83 mL)

Potassium permanganate (KMnO₄) (25.6 g, 162 mmol)

Concentrated hydrochloric acid

Ethyl acetate (EtOAc)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)
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Dichloromethane (CH₂Cl₂)

Methanol (MeOH)

Procedure:

A mixture of 1-bromo-3,5-dimethylbenzene (15 g, 81 mmol) in pyridine (133 mL) and water

(83 mL) is heated to 80°C[4][5].

Potassium permanganate (25.6 g, 162 mmol) is added in portions over a period of 45

minutes[4][5].

The reaction mixture is heated at 80°C for an additional 1.5 hours after the addition is

complete[4][5].

The hot solution is filtered. The resulting filtrate is then acidified with concentrated

hydrochloric acid[4].

The aqueous solution is extracted with ethyl acetate. The combined organic extracts are

washed with water and brine, then dried over anhydrous sodium sulfate[4].

The solvent is removed by evaporation in vacuo.

The crude residue is purified by column chromatography using a solvent system of

dichloromethane and methanol (ranging from 80:1 to 40:1) to yield 3-bromo-5-
methylbenzoic acid as a white solid[4].

Yield: 5.2 g (29%)[4].

Molecular Structure and Connectivity
The structural arrangement of atoms and functional groups in 3-Bromo-5-methylbenzoic acid
is crucial for its reactivity and application in synthesis. The following diagram illustrates the

connectivity of the molecule.
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Molecular Structure of 3-Bromo-5-methylbenzoic acid
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Caption: Connectivity diagram of 3-Bromo-5-methylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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